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Compound of Interest

Compound Name: N,N'-Diethylthiourea

CAS No.: 105-55-5

Cat. No.: B092020

Get Quote

CAS Number: 105-55-5

This technical guide provides an in-depth overview of N,N'-Diethylthiourea (DETU), a

significant organosulfur compound. The document details its chemical and physical properties,

synthesis methodologies, key applications, and safety and toxicological data. It is intended for

researchers, scientists, and professionals in drug development and chemical industries who

require comprehensive technical information on this compound.

Chemical and Physical Properties
N,N'-Diethylthiourea is a symmetrically disubstituted thiourea derivative.[1] At room

temperature, it exists as a white to off-white or buff-colored crystalline solid.[2][3] It is stable

under normal ambient conditions but may be sensitive to air and is incompatible with strong

oxidizing agents.[1][2]

Table 1: Physical and Chemical Properties of N,N'-
Diethylthiourea
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Property Value Source(s)

CAS Number 105-55-5 [2][4][5]

Molecular Formula C₅H₁₂N₂S [2][5]

Molecular Weight 132.23 g/mol [1][3][5]

Appearance
White to off-white/buff

crystalline solid/powder
[2][3][6]

Melting Point 70 - 80 °C (167 - 174.2 °F) [2][4]

Boiling Point 180-182°C (Decomposes) [2][6]

Density 1.12 g/cm³ [1][7]

Solubility in Water 38 - 42 g/L at 20 °C [1][2]

Solubility (Organic)

Soluble in ethanol, ether,

acetone, methanol, ethyl

acetate

[2][3][6]

InChIKey
FLVIGYVXZHLUHP-

UHFFFAOYSA-N
[1]

pH
7 (for a 38 g/L aqueous

solution at 20°C)
[2]

Synthesis of N,N'-Diethylthiourea
The most common industrial synthesis of N,N'-Diethylthiourea involves the reaction of

ethylamine with carbon disulfide.[6][8] An alternative method is the reaction between ethyl

isothiocyanate and ethylamine.[2]

Experimental Protocol: Synthesis from Ethylamine and
Carbon Disulfide
This protocol is based on the general synthesis method for symmetrical N,N'-disubstituted

thioureas.

Materials and Equipment:
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Ethylamine (aqueous solution, e.g., 70%)

Carbon Disulfide (CS₂)

Deionized Water

Round-bottom flask with a reflux condenser

Magnetic stirrer with a heating plate

Dropping funnel

Ice bath for cooling

Büchner funnel and filter paper for vacuum filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, charge the aqueous solution of ethylamine (2.0 equivalents).

Addition of Carbon Disulfide: Cool the flask in an ice bath. Slowly add carbon disulfide (1.0

equivalent) dropwise from a dropping funnel while stirring the ethylamine solution vigorously.

The reaction is exothermic and the temperature should be controlled.

Reaction Conditions: After the complete addition of carbon disulfide, remove the ice bath and

allow the mixture to stir at room temperature. Gently heat the reaction mixture to 40-50°C

and maintain this temperature for 2-4 hours to ensure the reaction goes to completion. The

reaction progress can be monitored using Thin-Layer Chromatography (TLC).

Product Isolation: Upon completion, cool the reaction mixture in an ice bath to precipitate the

N,N'-Diethylthiourea product.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

collected crystals with cold deionized water to remove any unreacted starting materials and

by-products.

Drying: Dry the purified product under a vacuum at a low temperature.
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Synthesis of N,N'-Diethylthiourea

Ethylamine (2 eq.)

Reaction Vessel
(Aqueous Medium, 40-50°C)

+

Carbon Disulfide (1 eq.)

+

N,N'-Diethylthiourea

Forms

Hydrogen Sulfide (by-product)

Releases
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Proposed Mechanism of Thyroid Toxicity

N,N'-Diethylthiourea
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HPLC-UV Analysis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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